![molecular formula C17H17N5O2S B2834029 5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one CAS No. 921905-64-8](/img/structure/B2834029.png)
5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
The compound and its analogs have been investigated for potential anticancer properties. Specifically, derivatives of this chemical structure have demonstrated moderate to high anticancer activity against the MCF-7 human breast carcinoma cell line, highlighting their relevance in oncological research. These findings are crucial as they contribute to the ongoing search for more effective cancer therapies (A. Abdelhamid et al., 2016).
Tuberculostatic Activity
Another vital area of application is in the treatment of tuberculosis. Structural analogs of related compounds have shown promising antituberculous activity. This involves the synthesis of compounds through condensations that have been evaluated for their tuberculostatic activity, offering insights into potential new treatments for this enduring global health challenge (Y. Titova et al., 2019).
Antimicrobial Properties
Compounds within this chemical family have been explored for their biocidal properties, showing effectiveness against various Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. This broad spectrum of antimicrobial activity suggests potential utility in combating infectious diseases and developing new antibiotics (M. Youssef et al., 2011).
Insecticidal Activity
The synthetic exploration of related heterocyclic compounds incorporating thiadiazole moieties has led to the identification of derivatives with potent insecticidal activities. These findings are particularly relevant for agricultural applications, where such compounds could provide new solutions for pest control, thereby contributing to crop protection and food security (A. Fadda et al., 2017).
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic materials , and triazoloquinazolines , have been studied for their interactions with various targets
Mode of Action
Docking studies of related compounds suggest that hydrogen interactions between the nitrogen atom in the ring structure and specific amino acids could be responsible for their activity
Biochemical Pathways
Related compounds have been shown to have potential therapeutic effects in cancer treatment by inhibiting the pcaf bromodomain
Result of Action
Related compounds have shown promising cytotoxic activity against various cancer cell lines
Action Environment
Related compounds have shown excellent thermal stability , suggesting that this compound may also be stable under various conditions
properties
IUPAC Name |
3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-5-ethyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S/c1-2-12-9-14(23)18-16-19-20-17(22(12)16)25-10-15(24)21-8-7-11-5-3-4-6-13(11)21/h3-6,9H,2,7-8,10H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHQKKYXREUJQPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC2=NN=C(N12)SCC(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-3-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.